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Compound of Interest

Compound Name: 1-Methylpiperidine-2,4-dione

Cat. No.: B168939

Technical Support Center: 1-Methylpiperidine-
2.4-dione

This guide provides essential safety, handling, and storage information for researchers,
scientists, and drug development professionals working with 1-Methylpiperidine-2,4-dione
(CAS No: 118263-97-1).

Frequently Asked Questions (FAQSs)

Q1: What is 1-Methylpiperidine-2,4-dione?

Al: 1-Methylpiperidine-2,4-dione, also known as N-methyl-2,4-piperidinedione, is a cyclic
organic compound. It presents as a solid or crystalline substance and is utilized in organic
synthesis and medicinal chemistry.[1] Its molecular structure includes a piperidine ring with two
carbonyl groups, making it reactive and of interest in pharmacological research.[1]

Q2: What are the primary hazards associated with 1-Methylpiperidine-2,4-dione?

A2: While a detailed safety data sheet (SDS) for 1-Methylpiperidine-2,4-dione is not readily
available, related piperidine compounds exhibit hazards such as flammability, skin and eye
irritation or burns, and potential toxicity if inhaled or ingested.[2][3] Therefore, it is prudent to
handle 1-Methylpiperidine-2,4-dione with similar precautions.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When handling 1-Methylpiperidine-2,4-dione, it is recommended to use a chemical fume
hood.[3][4] Wear appropriate personal protective equipment, including safety goggles or a face
shield, chemical-resistant gloves, and a lab coat.[2][4] Ensure that an eyewash station and
safety shower are readily accessible.[3][5]

Q4: How should | properly store 1-Methylpiperidine-2,4-dione?

A4: Store 1-Methylpiperidine-2,4-dione in a freezer at temperatures below -20°C under an
inert atmosphere.[6] The container should be tightly sealed and kept in a dry, well-ventilated
area.[2]

Troubleshooting Guide
Problem: The compound has changed color or appears clumpy.

o Possible Cause: This may indicate degradation due to exposure to air, moisture, or improper
storage temperatures.

e Solution: Discard the compound following your institution's hazardous waste disposal
procedures. To prevent this, always store the compound under an inert atmosphere in a
tightly sealed container in a freezer.

Problem: | spilled a small amount of 1-Methylpiperidine-2,4-dione powder.
» Possible Cause: Accidental spillage during handling.

o Solution: For a small spill, you can sweep it up and place it in a suitable container for
disposal.[7] Avoid creating dust.[7] Ensure you are wearing the appropriate PPE during
cleanup. For larger spills, evacuate the area and follow your institution's emergency
procedures.

Problem: | may have been exposed to the compound (skin/eye contact or inhalation).
» Possible Cause: Accidental exposure during handling.

e Solution:
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o Skin Contact: Immediately wash the affected area with soap and plenty of water.[7]
Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[3] Seek immediate medical attention.

o Inhalation: Move to fresh air. If you experience any respiratory symptoms, seek medical
attention.

o Always consult the Safety Data Sheet for the most specific first-aid measures and seek
medical advice.

Quantitative Data

Parameter Value Source
Storage Temperature Below -20°C (in freezer) [6]
Storage Atmosphere Inert Atmosphere [6]
Molecular Formula C6HIONO2 [1][6]
Molecular Weight 127.14 g/mol [1][6]

Note: Specific occupational exposure limits for 1-Methylpiperidine-2,4-dione have not been
established.

Experimental Protocols
Protocol for Handling and Dispensing 1-Methylpiperidine-2,4-dione:

o Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood.[3][4] Put on all required PPE, including safety goggles, gloves, and a lab coat.

o Equilibration: Allow the container of 1-Methylpiperidine-2,4-dione to equilibrate to room
temperature before opening to prevent condensation of moisture from the air.

 Inert Atmosphere: If the experiment requires anhydrous conditions, perform all manipulations
under an inert atmosphere (e.g., in a glove box or using a Schlenk line).
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» Dispensing: Carefully weigh the desired amount of the solid compound, avoiding the creation
of dust.[7]

» Closing: Tightly seal the container immediately after dispensing.
e Storage: Return the compound to the freezer for storage at or below -20°C.[6]

o Waste Disposal: Dispose of any waste material according to your institution's guidelines for

chemical waste.

Workflow Diagram
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Safe Handling and Storage Workflow for 1-Methylpiperidine-2,4-dione
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Caption: Workflow for safe handling and storage of 1-Methylpiperidine-2,4-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpiperidine-2-4-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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